Cas no 102020-26-8 (Dodecanethioic acid, S-(4-methylphenyl) ester)

• Product Name: Dodecanethioic acid, S-(4-methylphenyl) ester
• CAS No: 102020-26-8
• MF: C₁₉H₃₀OS
• MW: 306.50590467453
• CID: 1131568
• Update Time: 2024-07-26

Dodecanethioic acid, S-(4-methylphenyl) ester Chemical and Physical Properties

Names and Identifiers

• Dodecanethioic acid, S-(4-methylphenyl) ester
• dodecanethioic acid S-p-tolyl ester

• Inchi： 1S/C19H30OS/c1-3-4-5-6-7-8-9-10-11-12-19(20)21-18-15-13-17(2)14-16-18/h13-16H,3-12H2,1-2H3
• InChI Key： MAAFTIJVUBLBOL-UHFFFAOYSA-N
• SMILES： C(SC1=CC=C(C)C=C1)(=O)CCCCCCCCCCC

Computed Properties

• Exact Mass: 306.2019

Experimental Properties

• Density: 0.97±0.1 g/cm3(Predicted)
• Boiling Point: 411.2±24.0 °C(Predicted)
• PSA: 17.07